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Compound of Interest

Compound Name: 5-Chloro-2-(2-ethoxyethoxy)aniline
CAS No.: 946772-83-4
Cat. No.: B3173088
. J

CAS Number: 946772-83-4 Document Type: Technical Safety Guide & Handling Protocol
Version: 1.0 (Current as of 2026)

Chemical Identity & Characterization

This compound is a di-substituted aniline derivative featuring a chloro- group at the 5-position
and a 2-ethoxyethoxy ether chain at the 2-position. The ether chain imparts lipophilicity and
flexibility, often used to optimize binding in kinase inhibitors or receptor antagonists (e.g.,
Tamsulosin analogs).

Table 1: Physicochemical Identification
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Property Specification
Chemical Name 5-Chloro-2-(2-ethoxyethoxy)aniline
CAS Number 946772-83-4

Molecular Formula

Molecular Weight 215.68 g/mol

SMILES CCOOclccc(ClhcclN (Generic connectivity)
Off-white to pale brown solid (low melting) or

Appearance . .
viscous oil

N Soluble in DMSO, Methanol, DCM; Low

Solubility o

solubility in water
. Typically >97% (HPLC) for research
Purity Grade

applications

Hazard Identification & Toxicology Logic

GHS Classification (Predicted based on SAR):

Acute Toxicity (Oral): Category 4 (H302)

Skin Sensitization: Category 1 (H317)

Specific Target Organ Toxicity (Repeated): Category 2 (Blood/Methemoglobinemia)

Aquatic Toxicity: Category 2 (H411)

Mechanistic Toxicology: The Aniline Effect

The primary hazard of 5-Chloro-2-(2-ethoxyethoxy)aniline is its potential to cause
Methemoglobinemia. Unlike simple irritants, anilines undergo hepatic metabolism (N-
hydroxylation) to form reactive metabolites that oxidize ferrous iron (

) in hemoglobin to ferric iron (
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), destroying its oxygen-carrying capacity.

Figure 1: Metabolic Toxicity Pathway

This diagram illustrates the bio-activation pathway leading to methemoglobinemia, validating
the need for specific medical surveillance.
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Caption: Metabolic activation pathway of aniline derivatives leading to methemoglobinemia.

Synthesis & Reaction Safety

Understanding the synthesis provides insight into potential impurities (e.g., unreacted alkyl
halides or nitro precursors).

Standard Synthetic Route:
 Starting Material: 5-Chloro-2-nitrophenol.
o O-Alkylation: Reaction with 2-bromoethyl ethyl ether using

in DMF.

o Hazard: 2-bromoethyl ethyl ether is an alkylating agent (potential carcinogen).
e Reduction: Hydrogenation (

) or chemical reduction (
) of the nitro group.

o Hazard: Exothermic reduction; pyrophoric catalyst handling.

Figure 2: Synthesis Workflow & Critical Control Points
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Caption: Standard synthetic route highlighting the exothermic reduction step critical for process
safety.

Safe Handling & Exposure Controls
Engineering Controls

» Containment: Handle exclusively in a certified chemical fume hood.

¢ Inert Atmosphere: Store under Nitrogen or Argon. Anilines oxidize (darken) upon air
exposure, potentially altering their toxicological profile.

Personal Protective Equipment (PPE) Matrix
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PPE Category Recommendation Rationale

Anilines rapidly permeate

Gl Laminate (Silver Shield) or standard Nitrile/Latex. Double-
oves
Viton gloving (Nitrile over Laminate)

is recommended for dexterity.
Required if handling powder or

Respiratory P100 + OV Cartridge heating. Protects against dust
and organic vapors.
Safety glasses are insufficient

Eye/Face Chemical Goggles due to absorption risk via
mucous membranes.
Disposable sleeves

Clothing Tyvek Lab Coat recommended to prevent wrist

exposure.

Emergency Response Protocols

Self-Validating Protocol: In any exposure event, the presence of cyanosis (blue lips/fingernails)
confirms systemic absorption and requires immediate medical intervention.

First Aid Logic
 Inhalation: Move to fresh air. Critical: If breathing is difficult, administer oxygen (aniline

interferes with

transport).

» Skin Contact:
o IMMEDIATE: Wash with soap and water for 15 minutes.

o CONTRAINDICATION: Do NOT use alcohol or solvents; they increase transdermal
absorption.

o Eye Contact: Rinse for 15 minutes. Consult an ophthalmologist.
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¢ Ingestion: Do not induce vomiting. Transport to ER immediately.

Medical Note to Physician

e Suspect Methemoglobinemia.
¢ Monitor blood saturation (

)—standard pulse oximetry may be inaccurate in the presence of MetHb.

* Antidote: Methylene Blue (1-2 mg/kg V) is the standard treatment if MetHb > 30% or
symptoms are severe.

Figure 3: Emergency Decision Logic
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Caption: Decision tree for managing acute exposure to aniline derivatives.
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Storage & Disposal

o Storage Conditions:
o Temperature: 2-8°C (Refrigerate).
o Atmosphere: Inert gas (Argon preferred).
o Container: Amber glass (Light sensitive).
 Disposal:
o Do not drain. This compound is toxic to aquatic life with long-lasting effects.

o Collect in a combustible solvent and incinerate in a chemical incinerator equipped with an
afterburner and scrubber (to neutralize NOx and HCI gases).

References

o ChemicalBook. (2024).[1] 5-CHLORO-2-(2-ETHOXYETHOXY)ANILINE CAS 946772-83-4.
Retrieved from

» National Center for Biotechnology Information. (2024). PubChem Compound Summary for
CID 58946683, 5-Bromo-2-chloro-4-nitrophenol (Precursor Analog Data). Retrieved from

e BenchChem. (2025).[2][3][4] Synthesis of 5-Chloro-2-(propan-2-yl)aniline Derivatives
(Analogous Synthesis Protocols). Retrieved from

e Occupational Safety and Health Administration (OSHA). (n.d.). Aniline: Method 162.
Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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